Cas no 125698-32-0 (1,2-Benzisothiazol-3(2H)-one,2-[2-(methylthio)ethyl]-, 1,1-dioxide)

• Product name: 1,2-Benzisothiazol-3(2H)-one,2-[2-(methylthio)ethyl]-, 1,1-dioxide
• CAS No: 125698-32-0
• MF: C₁₀H₁₁NO₃S₂
• MW: 257.32924
• CID: 163057
• PubChem ID: 147914

1,2-Benzisothiazol-3(2H)-one,2-[2-(methylthio)ethyl]-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,2-[2-(methylthio)ethyl]-, 1,1-dioxide
• 2-(2-methylsulfanylethyl)-1,1-dioxo-1,2-benzothiazol-3-one
• 2-(2-(Methylthio)ethyl)-1,2-benzisothiazol-3(2H)-one-1,1-dioxide
• 2-[2-(methylsulfanyl)ethyl]-1,2-benzothiazol-3(2H)-one 1,1-dioxide
• 8-(2-methylsulfanylethyl)-9,9-dioxo-9$l^{6}-thia-8-azabicyclo[4.3.0]no na-1,3,5-trien-7-one
• CHEMBL116038
• 125698-32-0
• DTXSID20154857

• Inchi： InChI=1S/C10H11NO3S2/c1-15-7-6-11-10(12)8-4-2-3-5-9(8)16(11,13)14/h2-5H,6-7H2,1H3
• InChI Key： PCOYTLGIKATEHT-UHFFFAOYSA-N
• SMILES： CSCCN1C(=O)C2=CC=CC=C2S1(=O)=O

Computed Properties

• Exact Mass: 257.01813
• Monoisotopic Mass: 257.018035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Density: 1.424
• Boiling Point: 445.9°C at 760 mmHg
• Flash Point: 223.5°C
• Refractive Index: 1.627
• PSA: 54.45